Cas no 178680-96-1 (2-phenyl-1,3-dioxane-4-carboxylic acid)

• Product Name: 2-phenyl-1,3-dioxane-4-carboxylic acid
• CAS No: 178680-96-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD24483616
• CID: 4614227
• PubChem ID: 22996056
• Update Time: 2025-10-18

2-phenyl-1,3-dioxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1,3-dioxane-4-carboxylic Acid
• 1,3-Dioxane-4-carboxylic acid, 2-phenyl-
• 2-phenyl-1,3-dioxane-4-carboxylic acid

• MDL： MFCD24483616
• Inchi： 1S/C11H12O4/c12-10(13)9-6-7-14-11(15-9)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)
• InChI Key： AWRXHWTXLRTSEO-UHFFFAOYSA-N
• SMILES： O1CCC(C(O)=O)OC1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes

Additional information on 2-phenyl-1,3-dioxane-4-carboxylic acid

Recent Advances in the Study of 2-Phenyl-1,3-dioxane-4-carboxylic Acid (CAS: 178680-96-1) in Chemical Biology and Pharmaceutical Research

The compound 2-phenyl-1,3-dioxane-4-carboxylic acid (CAS: 178680-96-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate. The information presented herein is based on a comprehensive review of recent peer-reviewed publications, patents, and industry reports.

Recent studies have highlighted the versatility of 2-phenyl-1,3-dioxane-4-carboxylic acid as a key intermediate in the synthesis of bioactive molecules. Its dioxane ring and carboxylic acid functional group make it an attractive scaffold for the development of novel pharmaceuticals. Researchers have explored its role in modulating various biological pathways, including inflammation and oxidative stress, which are critical in the pathogenesis of numerous diseases. The compound's ability to interact with specific enzymes and receptors has been a focal point of recent investigations.

One of the most promising applications of 2-phenyl-1,3-dioxane-4-carboxylic acid is in the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study reported a significant reduction in pro-inflammatory cytokines in animal models, suggesting potential therapeutic benefits for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-phenyl-1,3-dioxane-4-carboxylic acid has shown promise in the field of oncology. Recent preclinical studies have revealed that certain analogs of this compound can induce apoptosis in cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. These findings were corroborated by in vitro and in vivo experiments, which showed a marked decrease in tumor growth and metastasis. The compound's ability to selectively target cancer cells while sparing normal cells makes it a compelling candidate for further drug development.

The synthesis of 2-phenyl-1,3-dioxane-4-carboxylic acid has also been optimized in recent years, with researchers developing more efficient and environmentally friendly methods. A 2022 study in Organic Process Research & Development described a novel catalytic approach that significantly improved yield and reduced waste production. This advancement is particularly relevant for large-scale pharmaceutical manufacturing, where cost-effectiveness and sustainability are paramount.

Despite these promising developments, challenges remain in the clinical translation of 2-phenyl-1,3-dioxane-4-carboxylic acid-based therapeutics. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed in future studies. However, the compound's structural flexibility offers ample opportunities for chemical modification to enhance its drug-like properties. Ongoing research is focused on optimizing its pharmacophore to improve efficacy and reduce side effects.

In conclusion, 2-phenyl-1,3-dioxane-4-carboxylic acid (CAS: 178680-96-1) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Recent studies have shed light on its anti-inflammatory and anticancer properties, as well as advancements in its synthesis. While further research is needed to overcome existing challenges, the compound's versatility and biological activity make it a promising candidate for future drug development. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock its full therapeutic potential.